Cas no 2098086-60-1 (1-(3-chlorophenyl)pentan-1-amine hydrochloride)

1-(3-Chlorophenyl)pentan-1-amine hydrochloride is a synthetic organic compound featuring a chlorophenyl group attached to a pentylamine backbone, in its hydrochloride salt form. This structure enhances its stability and solubility in polar solvents, making it suitable for various research and pharmaceutical applications. The presence of the 3-chloro substituent on the phenyl ring introduces steric and electronic effects that can influence reactivity and binding interactions, potentially useful in medicinal chemistry studies. The hydrochloride salt form ensures improved handling and storage characteristics. This compound may serve as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds or specialized fine chemicals.
1-(3-chlorophenyl)pentan-1-amine hydrochloride structure
2098086-60-1 structure
Product Name:1-(3-chlorophenyl)pentan-1-amine hydrochloride
CAS No:2098086-60-1
MF:C11H17Cl2N
MW:234.165381193161
CID:5576009
PubChem ID:86262924
Update Time:2025-05-20

1-(3-chlorophenyl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)pentan-1-amine hydrochloride
    • Inchi: 1S/C11H16ClN.ClH/c1-2-3-7-11(13)9-5-4-6-10(12)8-9;/h4-6,8,11H,2-3,7,13H2,1H3;1H
    • InChI Key: FPFKSHHSPBFXRD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(CCCC)N.Cl

Computed Properties

  • Exact Mass: 233.0738049g/mol
  • Monoisotopic Mass: 233.0738049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-(3-chlorophenyl)pentan-1-amine hydrochloride Security Information

1-(3-chlorophenyl)pentan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C125371-100mg
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1
100mg
$ 95.00 2022-06-06
TRC
C125371-500mg
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1
500mg
$ 390.00 2022-06-06
TRC
C125371-1g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1
1g
$ 590.00 2022-06-06
Life Chemicals
F2167-1970-0.25g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1 95%+
0.25g
$374.0 2023-09-06
Life Chemicals
F2167-1970-0.5g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1 95%+
0.5g
$394.0 2023-09-06
Life Chemicals
F2167-1970-1g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1 95%+
1g
$415.0 2023-09-06
Life Chemicals
F2167-1970-2.5g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1 95%+
2.5g
$830.0 2023-09-06
Life Chemicals
F2167-1970-5g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1 95%+
5g
$1245.0 2023-09-06
Life Chemicals
F2167-1970-10g
1-(3-chlorophenyl)pentan-1-amine hydrochloride
2098086-60-1 95%+
10g
$1743.0 2023-09-06

Additional information on 1-(3-chlorophenyl)pentan-1-amine hydrochloride

Recent Advances in the Study of 1-(3-Chlorophenyl)pentan-1-amine Hydrochloride (CAS: 2098086-60-1): A Comprehensive Research Brief

The compound 1-(3-chlorophenyl)pentan-1-amine hydrochloride (CAS: 2098086-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential pharmacological properties, is being explored for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1-(3-chlorophenyl)pentan-1-amine hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical properties and stability under various conditions.

In terms of pharmacological activity, preliminary studies suggest that 1-(3-chlorophenyl)pentan-1-amine hydrochloride exhibits promising interactions with central nervous system (CNS) targets. Specifically, it has shown affinity for certain neurotransmitter receptors, which may underlie its potential therapeutic effects in neurological and psychiatric disorders. Recent in vitro and in vivo experiments have demonstrated its ability to modulate receptor activity, although the exact mechanisms remain under investigation. These findings underscore the compound's potential as a candidate for further drug development.

Another significant aspect of current research is the exploration of the compound's pharmacokinetic and toxicological profiles. Early-stage studies have assessed its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile in animal models. While the results are preliminary, they indicate a favorable pharmacokinetic profile with manageable toxicity, paving the way for more extensive preclinical evaluations. Researchers are particularly interested in optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic index.

Beyond its direct pharmacological applications, 1-(3-chlorophenyl)pentan-1-amine hydrochloride is also being studied for its potential role in combination therapies. Recent investigations have explored its synergistic effects with other compounds, aiming to enhance efficacy or reduce adverse effects. Such combinatorial approaches are particularly relevant in the context of complex diseases like cancer and neurodegenerative disorders, where single-agent therapies often fall short. These studies are still in their infancy but hold promise for future therapeutic strategies.

In conclusion, the compound 1-(3-chlorophenyl)pentan-1-amine hydrochloride (CAS: 2098086-60-1) represents a promising area of research in chemical biology and pharmaceutical sciences. Recent advancements in its synthesis, pharmacological characterization, and preclinical evaluation highlight its potential as a therapeutic agent. However, further studies are needed to fully elucidate its mechanisms of action, optimize its pharmacokinetic properties, and assess its clinical applicability. This research brief serves as a snapshot of the current state of knowledge, providing a foundation for future investigations in this rapidly evolving field.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk